Cas no 21618-46-2 (alpha-methylcholine)
alpha-methylcholine structure
Product Name:alpha-methylcholine
CAS No:21618-46-2
MF:C6H16NO
MW:118.197341918945
CID:911928
PubChem ID:152431
Update Time:2025-04-19
alpha-methylcholine Chemical and Physical Properties
Names and Identifiers
-
- alpha-methylcholine
- 1-hydroxypropan-2-yl(trimethyl)azanium
- 2-Propanaminium,1-hydroxy-N,N,N-trimethyl
- 1-Hydroxy-N,N,N-trimethylpropan-2-aminium
- SCHEMBL611668
- (1-HYDROXYPROPAN-2-YL)TRIMETHYLAZANIUM
- 2-Propanaminium, 1-hydroxy-N,N,N-trimethyl-
- BDBM50147113
- (2-Hydroxy-1-methyl-ethyl)-trimethyl-ammonium
- 21618-46-2
- CHEMBL104898
- DTXSID80944216
-
- Inchi: 1S/C6H16NO/c1-6(5-8)7(2,3)4/h6,8H,5H2,1-4H3/q+1
- InChI Key: CQAUBRYQGMZJLY-UHFFFAOYSA-N
- SMILES: OCC(C)[N+](C)(C)C
Computed Properties
- Exact Mass: 118.12300
- Monoisotopic Mass: 118.123189134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 65.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 0.07340
alpha-methylcholine Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
alpha-methylcholine Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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